N4-(2,4-dimethylphenyl)-N6-(4-fluorophenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(2,4-dimethylphenyl)-6-N-(4-fluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C20H19FN6/c1-12-4-9-17(13(2)10-12)24-18-16-11-22-27(3)19(16)26-20(25-18)23-15-7-5-14(21)6-8-15/h4-11H,1-3H3,(H2,23,24,25,26)
• InChI Key: GYFRHQQLSWECOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NC4=CC=C(C=C4)F)C)C
• Molecular Formula: C20H19FN6
• Molecular Weight: 362.4 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Numerous methods for the synthesis of pyrimidines are described. For instance, an efficient multicomponent synthetic route for the synthesis of certain pyrimidine derivatives was reported.

Molecular Structure Analysis

The molecular structure of pyrimidines includes a six-membered ring with two nitrogen atoms. The specific molecule you mentioned would have additional functional groups attached to the ring, including phenyl and methyl groups.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions, depending on the substituents attached to the ring. The specific reactions would depend on the exact structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidines can vary depending on their exact structure. For instance, the presence of different functional groups can affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Anti-Tubercular Activities

. . .

Anti-Inflammatory Activities

. .

Synthesis of Furo- and Pyrrolo[2,3-d]pyrimidine Derivatives

. These derivatives have potential applications in various fields of medicinal chemistry.

Synthesis of Thieno[2,3-d]-pyrimidin-4-amines

. These amines are important in the development of new drugs due to their wide range of biological activities.

Mechanism of Action

Target of Action

Similar pyrimidine derivatives have been known to exhibit anti-inflammatory effects and inhibit CDK6, a protein kinase that plays a key role in cell cycle regulation .

Mode of Action

It’s suggested that pyrimidine derivatives can inhibit the expression and activities of certain vital inflammatory mediators such as prostaglandin e2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κb, leukotrienes, and some interleukins .

Biochemical Pathways

The compound likely affects the biochemical pathways associated with inflammation and cell cycle regulation. By inhibiting key inflammatory mediators and CDK6, it could potentially disrupt the normal progression of the cell cycle and the inflammatory response .

Result of Action

The result of the compound’s action would likely be a reduction in inflammation and potentially an alteration in cell cycle progression. This could have therapeutic implications in conditions characterized by excessive inflammation or abnormal cell proliferation .

Safety and Hazards

The safety and hazards associated with pyrimidines can vary depending on their exact structure. Some pyrimidines may be harmful if ingested or inhaled, and may cause irritation to the skin and eyes.

Future Directions

Future research on pyrimidines may focus on developing new synthesis methods, exploring their biological activities, and designing new pyrimidine-based drugs.